Cas no 1141888-94-9 ([1-(Pyridin-2-ylmethyl)pyrazol-4-yl]boronic acid)
1141888-94-9 structure
Product Name:[1-(Pyridin-2-ylmethyl)pyrazol-4-yl]boronic acid
CAS No:1141888-94-9
MF:C9H10BN3O2
MW:203.005601406097
CID:4672791
Update Time:2023-08-14
[1-(Pyridin-2-ylmethyl)pyrazol-4-yl]boronic acid Chemical and Physical Properties
Names and Identifiers
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- 1-(PYRIDIN-2-YLMETHYL)-1H-PYRAZOL-4-YLBORONIC ACID
- [1-(Pyridin-2-ylmethyl)pyrazol-4-yl]boronic acid
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- Inchi: 1S/C9H10BN3O2/c14-10(15)8-5-12-13(6-8)7-9-3-1-2-4-11-9/h1-6,14-15H,7H2
- InChI Key: UDONZSQKNUXPTD-UHFFFAOYSA-N
- SMILES: OB(C1C=NN(C=1)CC1C=CC=CN=1)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 206
- Topological Polar Surface Area: 71.2
[1-(Pyridin-2-ylmethyl)pyrazol-4-yl]boronic acid Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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